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Compound of Interest

Compound Name: Sodium lauraminopropionate

Cat. No.: B1612716 Get Quote

Essential Safety and Handling of Sodium
Lauraminopropionate
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Sodium lauraminopropionate. The following

procedures are designed to ensure safe operational handling and disposal.

Hazard Communication
Sodium lauraminopropionate is classified as hazardous under the OSHA Hazard

Communication Standard (29 CFR 1910.1200)[1]. It is crucial to handle this chemical in

accordance with good industrial hygiene and safety practices[1]. Key hazards include potential

skin and eye irritation[1][2].

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Sodium lauraminopropionate.
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Protection Type Required PPE
Specifications and Best
Practices

Eye/Face Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1 1989

standard. A face shield may be

required for large volume

handling or splash hazards[3].

Skin Protection
Chemical-resistant gloves and

protective clothing

Disposable nitrile gloves offer

broad short-term protection.

For prolonged contact, consult

glove manufacturer's chemical

resistance guides. Lab coats

should be buttoned and cover

as much skin as possible[1][3].

Respiratory Protection
Not typically required with

adequate ventilation

If exposure limits are exceeded

or irritation occurs, a NIOSH-

approved respirator is

necessary. Proper fit testing

and training are required for

respirator use[1][3].

Footwear Closed-toe, closed-heel shoes
Shoes must cover the entire

foot. Avoid porous materials[3].

Handling and Storage Procedures
Handling:

Practice good industrial hygiene and safety[1].

Avoid all contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in the handling area[1].

Contaminated clothing should be removed and washed before reuse[1].

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated area[1].

Store in a locked and secure location, inaccessible to children[1].

Emergency Procedures
In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids. If

symptoms persist, seek medical attention[1].

Skin Contact: Wash the affected area with soap and water. If skin irritation or an allergic

reaction occurs, consult a physician[1]. For extensive contact, use an emergency shower

and remove all contaminated clothing[4][5].

Inhalation: Move the individual to fresh air[1].

Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting.

Never give anything by mouth to an unconscious person[1].

Spill:

Alert personnel in the immediate area and control access[6].

Wear appropriate PPE to avoid contact with the spilled material[1].

Prevent further leakage or spillage if it is safe to do so[1].

Contain the spill and then absorb it with an inert material.

Collect the absorbed material and place it into a properly labeled container for disposal[1].

Disposal Plan
Dispose of Sodium lauraminopropionate and any contaminated materials in accordance with

all applicable federal, state, and local regulations[5][7]. Do not dispose of it down the drain

unless specifically approved by local wastewater treatment authorities and diluted with at least
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100 times its volume of water[8]. Waste should be collected in clearly labeled, sealed

containers[5].

Experimental Protocols
The provided search results indicate that Sodium lauraminopropionate has been assessed

for skin and eye irritation. However, detailed experimental methodologies for these specific

toxicological studies were not available in the consulted resources.

Workflow for Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a Sodium
lauraminopropionate spill.
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Chemical Spill Occurs

Immediate Response

Spill of Sodium Lauraminopropionate

Alert personnel and
secure the area

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill
with absorbent material

Absorb the spilled liquid

Collect waste into a
labeled, sealed container

Decontaminate the spill area

Dispose of waste per
regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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